Cas no 89611-02-9 (Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride)
89611-02-9 structure
Product Name:Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride
CAS No:89611-02-9
MF:C8H10ClNO3
MW:203.622901439667
CID:594873
PubChem ID:70476614
Update Time:2025-04-19
Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride
- 3-hydroxy-5-(methylamino)benzoic acid,hydrochloride
- 3-Hydroxy-5-(methylamino)benzoic acid--hydrogen chloride (1/1)
- SCHEMBL10935483
- 89611-02-9
- DTXSID30742082
-
- Inchi: 1S/C8H9NO3.ClH/c1-9-6-2-5(8(11)12)3-7(10)4-6;/h2-4,9-10H,1H3,(H,11,12);1H
- InChI Key: ANMNOARWGQLKAB-UHFFFAOYSA-N
- SMILES: Cl.OC1C=C(C(=O)O)C=C(C=1)NC
Computed Properties
- Exact Mass: 203.0349209g/mol
- Monoisotopic Mass: 203.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6Ų
Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
89611-02-9 (Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk